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Compound of Interest

Compound Name: 2-Tert-butoxyphenol

Cat. No.: B2420153 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of available safety and handling information for

2-tert-butoxyphenol and its structural analogs. Due to a lack of comprehensive safety data for

2-tert-butoxyphenol, this guide draws heavily on information from the closely related

compounds 4-tert-butoxyphenol and 2-tert-butylphenol. All laboratory work should be

conducted by trained professionals with a thorough understanding of the potential hazards and

after consulting the most current Safety Data Sheet (SDS) for the specific chemical being used.

Introduction
2-Tert-butoxyphenol is a substituted phenol derivative with potential applications in organic

synthesis and drug development. As with any laboratory chemical, a thorough understanding of

its potential hazards and proper handling procedures is essential to ensure the safety of

researchers and the integrity of experimental work. This guide provides an in-depth overview of

the known and anticipated safety considerations for 2-tert-butoxyphenol, based on available

data for it and its structural isomers and analogs.

Physicochemical and Toxicological Data
Quantitative data for 2-tert-butoxyphenol is limited. The following tables summarize available

data for 2-tert-butoxyphenol and its related compounds, 4-tert-butoxyphenol and 2-tert-

butylphenol, to provide a comparative safety profile.
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Table 1: Physicochemical Properties
Property

2-Tert-
butoxyphenol

4-Tert-
butoxyphenol

2-Tert-butylphenol

CAS Number 23010-10-8[1] 2460-87-9 88-18-6[2]

Molecular Formula C₁₀H₁₄O₂[1] C₁₀H₁₄O₂[3] C₁₀H₁₄O[2]

Molecular Weight 166.22 g/mol [1] 166.22 g/mol [3] 150.22 g/mol

Appearance Not available Not available
Colorless to yellow

liquid[4]

Boiling Point Not available Not available
224 °C @ 760

mmHg[2]

Melting Point Not available Not available -7 °C[2]

Flash Point Not available Not available 80 °C (closed cup)[4]

Vapor Pressure Not available Not available
0.05 mmHg @ 20

°C[2]

Specific Gravity Not available Not available 0.970[2]

Table 2: Toxicological Data (based on analogs)
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Hazard 4-Tert-butoxyphenol 2-Tert-butylphenol

GHS Classification

Skin Irritation (Category 2),

Serious Eye Irritation

(Category 2A)[5]

Corrosive, Acute Toxicity (Oral,

Dermal, Inhalation), Aquatic

Toxicity[6]

Acute Oral Toxicity Not available
LD50 (Rat): 300-2000 mg/kg

bw/day[6]

Acute Dermal Toxicity Not available

LD50 (Rabbit): 705 mg/kg bw

(female), 1373 mg/kg bw

(male)[6]

Health Effects
Causes skin and serious eye

irritation.[5]

Causes severe skin and eye

burns.[4] Vapors can irritate

the respiratory tract.[4] Harmful

if swallowed or absorbed

through the skin.

Hazard Identification and GHS Classification
While a specific GHS classification for 2-tert-butoxyphenol is not readily available, based on

its isomer, 4-tert-butoxyphenol, it should be treated as a substance that can cause skin and eye

irritation.[5] The closely related 2-tert-butylphenol is classified as corrosive and possesses

acute toxicity through oral, dermal, and inhalation routes.[6] Therefore, it is prudent to handle 2-
tert-butoxyphenol with a high degree of caution, assuming it may share these hazardous

properties.

Experimental Protocols: Safe Handling and
Personal Protective Equipment (PPE)
The following protocols are based on best practices for handling substituted phenols and

should be strictly adhered to when working with 2-tert-butoxyphenol.

Engineering Controls
Ventilation: All work with 2-tert-butoxyphenol should be conducted in a well-ventilated

laboratory. The use of a chemical fume hood is mandatory for all procedures that may
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generate vapors, mists, or aerosols.

Personal Protective Equipment (PPE)
Eye and Face Protection: Chemical safety goggles and a face shield are required to protect

against potential splashes.[4]

Skin Protection:

Gloves: Wear appropriate chemical-resistant gloves (e.g., nitrile, neoprene, or butyl

rubber).[7] Gloves should be inspected before each use and changed immediately if

contaminated.

Protective Clothing: A lab coat, long pants, and closed-toe shoes are mandatory.[7] For

larger quantities or when there is a significant risk of splashing, a chemical-resistant apron

should be worn.[7]

Respiratory Protection: If working outside of a fume hood or if ventilation is inadequate, a

NIOSH-approved respirator with an appropriate organic vapor cartridge is necessary.[2]

Storage and Disposal
Storage

Store in a tightly closed container in a cool, dry, and well-ventilated area.[2]

Keep away from incompatible materials such as strong oxidizing agents, strong bases, acid

anhydrides, and acid chlorides.[4]

Store separately from food and feedstuffs.[4]

Disposal
Dispose of waste in accordance with all local, state, and federal regulations.

Contaminated materials and empty containers should be treated as hazardous waste.

Emergency Procedures
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First Aid Measures
In case of Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

In case of Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes

while removing contaminated clothing and shoes. Seek immediate medical attention.

In case of Inhalation: Remove victim to fresh air and keep at rest in a position comfortable for

breathing. If not breathing, give artificial respiration. Seek immediate medical attention.

In case of Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything

by mouth to an unconscious person. Seek immediate medical attention.[4]

Accidental Release Measures
Small Spills: Absorb the spill with an inert material (e.g., vermiculite, sand, or earth) and

place it in a suitable, labeled container for disposal.

Large Spills: Evacuate the area. Wear appropriate PPE, including respiratory protection.

Prevent the spill from entering drains or waterways. Contain the spill and collect the material

for disposal.

Visualized Workflows and Relationships
The following diagrams, created using the DOT language, illustrate key safety and handling

workflows for 2-tert-butoxyphenol.

Caption: Workflow for responding to a 2-tert-butoxyphenol spill.

Caption: Hierarchy of controls for mitigating exposure to 2-tert-butoxyphenol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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